

Application Notes and Protocols for VZ185 and its Negative Control, cis-VZ185

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *cis-VZ185*

Cat. No.: *B2814098*

[Get Quote](#)

These application notes provide detailed protocols for researchers, scientists, and drug development professionals designing experiments with the potent and selective BRD7 and BRD9 degrader, VZ185, and its inactive diastereomer, **cis-VZ185**, which serves as a negative control.

Introduction

VZ185 is a Proteolysis Targeting Chimera (PROTAC) that potently and selectively induces the degradation of Bromodomain-containing protein 7 (BRD7) and Bromodomain-containing protein 9 (BRD9).[1][2] It functions by forming a ternary complex between the von Hippel-Lindau (VHL) E3 ubiquitin ligase and either BRD7 or BRD9, leading to their ubiquitination and subsequent degradation by the proteasome.[3][4] The diastereomer, **cis-VZ185**, is unable to bind to VHL and therefore does not induce degradation, making it an ideal negative control to delineate between biological effects resulting from BRD7/9 degradation versus off-target effects or target engagement alone.[2][4]

Data Presentation


Table 1: In Vitro Potency and Cellular Activity of VZ185

Parameter	Cell Line	Value	Reference
BRD9 Degradation DC ₅₀	RI-1	1.8 nM	[2]
EOL-1	2.3 nM	[4]	
A-204	8.3 nM	[4]	
BRD7 Degradation DC ₅₀	RI-1	4.5 nM	[2]
Cell Viability EC ₅₀	EOL-1	3.4 nM	[4]
A-204	39.8 nM	[4]	

Table 2: Pharmacokinetic Properties of VZ185


Species	Clearance (% QH)	Mean Residence Time (h)	Bioavailability (s.c.)
Mouse	12	2.1	Quantitatively bioavailable
Rat	120	2.1	Quantitatively bioavailable


Mandatory Visualizations



[Click to download full resolution via product page](#)

VZ185 Mechanism of Action





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. BRD9 binds cell type-specific chromatin regions regulating leukemic cell survival via STAT5 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]

- 3. BRD9 binds cell type-specific chromatin regions regulating leukemic cell survival via STAT5 inhibition - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. Emerging Roles of BRD7 in Pathophysiology - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [Application Notes and Protocols for VZ185 and its Negative Control, cis-VZ185]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b2814098/docs#application-notes-and-protocols-for-vz185-and-its-negative-control-cis-vz185>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

